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Compound Name: 4-(2-Methylphenyl)pyridine
CAS No.: 30456-66-7
Cat. No.: B2504100

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
4-(2-Methylphenyl)pyridine, also known as 4-(o-tolyl)pyridine. In the absence of a complete,
publicly available experimental dataset for this specific isomer, this guide combines established
spectroscopic principles with data from analogous compounds to present a detailed, predictive
analysis of its tH NMR, 3C NMR, Mass Spectrometry, and Infrared (IR) spectra. This approach
offers a robust framework for the identification and characterization of 4-(2-
Methylphenyl)pyridine in a research and development setting.

Molecular Structure and Overview

4-(2-Methylphenyl)pyridine is an aromatic heterocyclic compound with the molecular formula
C12H11N. Its structure consists of a pyridine ring substituted at the 4-position with a 2-
methylphenyl (o-tolyl) group. The steric hindrance from the ortho-methyl group on the phenyl
ring influences the dihedral angle between the two aromatic rings, which in turn affects the
electronic and spectroscopic properties of the molecule.
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Caption: Molecular structure of 4-(2-Methylphenyl)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules. For 4-(2-Methylphenyl)pyridine, both *H and 3C NMR provide critical information
about the electronic environment of each atom.

Experimental Protocol: NMR Spectroscopy

A standard approach to acquiring NMR spectra for a novel pyridine derivative involves
dissolving the sample in a deuterated solvent, with chloroform-d (CDCls) being a common
choice due to its excellent solubilizing properties for aromatic compounds.[1]
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Caption: Generalized workflow for Electron lonization Mass Spectrometry.

Predicted Mass Spectrum

The mass spectrum of 4-(2-Methylphenyl)pyridine is expected to show a prominent molecular
ion peak and several characteristic fragment ions. The fragmentation of phenylpyridine isomers
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can be distinctive. [2]

m/z Proposed Fragment Relative Abundance
169 [C12H11N]*" (Molecular lon) High

168 [M-H]* Moderate

154 [M-CHs]* Moderate

91 [C7H7]* (Tropylium ion) High

| 77 | [CeHs]* (Phenyl ion) | Low |
Interpretation:

e Molecular lon (m/z 169): The molecular ion peak is expected to be abundant due to the
stability of the aromatic system. Its presence confirms the molecular weight of the
compound.

e [M-H]* (m/z 168): Loss of a hydrogen radical is a common fragmentation pathway for
aromatic compounds.

e [M-CHs]* (m/z 154): Loss of the methyl group from the tolyl ring is a likely fragmentation,
leading to a stable phenylpyridine cation.

e Tropylium lon (m/z 91): Cleavage of the bond between the pyridine and phenyl rings can
lead to the formation of the highly stable tropylium ion from the tolyl fragment. This is often a
base peak in the mass spectra of tolyl-substituted compounds.

e Phenyl lon (m/z 77): A smaller peak corresponding to the phenyl cation may also be
observed.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by
measuring the vibrations of chemical bonds.
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Experimental Protocol: FT-IR Spectroscopy

A common method for analyzing solid samples is the KBr pellet technique, which provides a
solid-state spectrum.

Sample Preparation

Grind ~1 mg of sample with
~100 mg of dry KBr
Press the mixture into a
transparent pellet
Data Acquisition
Place the KBr pellet in the
sample holder of an FT-IR spectrometer

Acquire the spectrum
(e.g., 4000-400 cm™1)

Data Analysis

Identify characteristic
absorption bands

l

Correlate bands to
functional groups

Click to download full resolution via product page

Caption: Workflow for FT-IR analysis using the KBr pellet method.
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Predicted Infrared Spectrum

The IR spectrum of 4-(2-Methylphenyl)pyridine will show characteristic absorptions for the
aromatic C-H and C=C bonds, as well as vibrations specific to the substituted pyridine and
phenyl rings. [3]

Wavenumber (cm~12) Vibration Type Assignment
3100-3000 C-H Stretch Aromatic C-H
2950-2850 C-H Stretch Methyl C-H

1600-1450 C=C and C=N Stretch Aromatic ring stretching
1470-1430 C-H Bend Methyl C-H bending

| 850-750 | C-H Bend | Out-of-plane aromatic C-H bending |
Interpretation:

e Aromatic C-H Stretch: A group of weak to medium bands above 3000 cm~! is characteristic
of C-H stretching in the aromatic rings.

e Aliphatic C-H Stretch: Bands in the 2950-2850 cm~1 region correspond to the C-H stretching
of the methyl group.

o Aromatic Ring Stretching: Strong absorptions in the 1600-1450 cm~1 region are due to the
C=C and C=N stretching vibrations within the pyridine and phenyl rings.

e Methyl C-H Bending: The bending vibrations of the methyl group's C-H bonds will appear in
the 1470-1430 cm~! range.

o Out-of-Plane Bending: The pattern of strong bands in the 850-750 cm~1 region is diagnostic
of the substitution pattern on the aromatic rings.

Conclusion

This technical guide provides a detailed predictive overview of the key spectroscopic data for 4-
(2-Methylphenyl)pyridine. By understanding the expected *H NMR, 3C NMR, mass
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spectrometry, and IR data, researchers and drug development professionals can more
effectively identify, characterize, and utilize this compound in their work. While based on well-
established principles, experimental verification of this data is recommended for definitive
structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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